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Compound of Interest

Compound Name: Eaton's Reagent

Cat. No.: B1357157 Get Quote

Eaton's Reagent, a solution of phosphorus pentoxide (P₂O₅) in methanesulfonic acid

(CH₃SO₃H), is a powerful and versatile acidic medium and dehydrating agent in organic

synthesis.[1] Developed by P. E. Eaton, it serves as a more manageable and often more

effective alternative to polyphosphoric acid (PPA) for a variety of chemical transformations.[1]

This guide provides a comprehensive overview of the physical and chemical properties of

Eaton's Reagent, detailed experimental protocols for its use, and a visualization of its reaction

mechanisms.

Core Properties of Eaton's Reagent
Eaton's Reagent is typically a colorless to light yellow liquid, valued for its low viscosity

compared to PPA, which simplifies handling and mixing in reaction setups.[1] Its potent acidic

and dehydrating properties stem from the in situ formation of polyphosphoric acids and mixed

anhydrides upon the dissolution of phosphorus pentoxide in methanesulfonic acid.[2]

A summary of the key physical and chemical properties of Eaton's Reagent is presented in the

table below. The exact values can vary slightly depending on the precise concentration of

P₂O₅.
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Property Value Source(s)

Appearance Colorless to light yellow liquid [1][3]

Composition

Typically 7.5-10 wt%

Phosphorus pentoxide (P₂O₅)

in Methanesulfonic acid

(CH₃SO₃H)

[4][5]

Molecular Formula CH₄O₈P₂S [1][6]

Molecular Weight 238.05 g/mol [1][6][7]

Density ~1.5 g/mL at 25 °C [8]

Boiling Point 122 °C at 1 mmHg [8]

Refractive Index n20/D 1.435 [8]

Solubility

Highly soluble in polar

solvents; hydrolyzes and

decomposes in water

[1][9][10]

Acidity Strong Lewis acid [1]

Reactivity
Potent dehydrating and

condensing agent
[1][2][4]

CAS Number 39394-84-8 [1][4]

Reaction Mechanisms and Applications
Eaton's Reagent is a superior catalyst for a range of acid-mediated reactions. Its efficacy is

attributed to the generation of highly electrophilic species in situ.[1] Key applications include:

Friedel-Crafts Acylation and Alkylation: It facilitates the acylation and alkylation of aromatic

compounds.[1][11]

Cyclodehydration: It is widely used for intramolecular cyclization reactions to form various

heterocyclic compounds, such as xanthones, quinolones, and coumarins.[1][5][11]
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Condensation Reactions: The reagent effectively promotes condensation reactions, for

instance, the Claisen-Schmidt condensation to form chalcones.[2][4]

Beckmann Rearrangement: It can be employed to catalyze the Beckmann rearrangement of

oximes.[11]

The general mechanism for electrophilic substitution reactions catalyzed by Eaton's Reagent
involves the activation of a substrate by the acidic medium, making it more susceptible to

nucleophilic attack.

Substrate (e.g., Carboxylic Acid)

Activated Electrophilic
Intermediate (e.g., Acylium Ion)

Activation

Eaton's Reagent
(P₂O₅/CH₃SO₃H) Product

Nucleophilic Attack

Nucleophile
(e.g., Aromatic Ring)
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General mechanism of Eaton's Reagent in electrophilic substitution.

A prominent example of its application is the synthesis of xanthones through the condensation

of salicylic acids and phenols. In this reaction, Eaton's Reagent facilitates the formation of a

highly reactive acylium ion from the salicylic acid derivative, which then undergoes a Friedel-

Crafts acylation with the phenol.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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